Cas no 1215089-93-2 ((2E)-3-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one)

(2E)-3-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one is a fluorinated chalcone derivative characterized by its distinct α,β-unsaturated ketone structure. This compound exhibits notable chemical stability due to the presence of electron-withdrawing (fluorophenyl) and electron-donating (hydroxy-methoxyphenyl) groups, which influence its reactivity and photophysical properties. Its conjugated double-bond system enhances potential applications in organic synthesis, particularly as an intermediate for heterocyclic compounds or bioactive molecules. The fluorine substituent may improve lipophilicity and metabolic stability, while the phenolic hydroxyl group offers derivatization versatility. This chalcone derivative is of interest in medicinal chemistry research for its potential as a scaffold in drug discovery or as a probe for studying enzyme interactions.
(2E)-3-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one structure
1215089-93-2 structure
Product Name:(2E)-3-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
CAS No:1215089-93-2
MF:C16H13FO3
MW:272.271028280258
CID:5830426
PubChem ID:5897251
Update Time:2025-11-04

(2E)-3-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (E)-3-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
    • 2-Propen-1-one, 3-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)-, (2E)-
    • (2E)-3-(4-Fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)-2-propen-1-one
    • (E)-1-(2-hydroxy-4-methoxyphenyl)-3-(4-fluo‐ rophenyl)prop-2-en-1-one
    • (2E)-3-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
    • 1215089-93-2
    • AKOS002164039
    • 3-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
    • WFEWRCPZGFCBCS-RUDMXATFSA-N
    • BDBM50491466
    • F1190-0598
    • VU0488971-1
    • CHEMBL2148111
    • Inchi: 1S/C16H13FO3/c1-20-13-7-8-14(16(19)10-13)15(18)9-4-11-2-5-12(17)6-3-11/h2-10,19H,1H3/b9-4+
    • InChI Key: WFEWRCPZGFCBCS-RUDMXATFSA-N
    • SMILES: C(C1=CC=C(OC)C=C1O)(=O)/C=C/C1=CC=C(F)C=C1

Computed Properties

  • Exact Mass: 272.08487243g/mol
  • Monoisotopic Mass: 272.08487243g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.257±0.06 g/cm3(Predicted)
  • Boiling Point: 452.5±45.0 °C(Predicted)
  • pka: 7.28±0.35(Predicted)

(2E)-3-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1190-0598-2μmol
(2E)-3-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
1215089-93-2 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1190-0598-5μmol
(2E)-3-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
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F1190-0598-10μmol
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Life Chemicals
F1190-0598-20μmol
(2E)-3-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
1215089-93-2 90%+
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$79.0 2023-05-17
Life Chemicals
F1190-0598-1mg
(2E)-3-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
1215089-93-2 90%+
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Life Chemicals
F1190-0598-2mg
(2E)-3-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
1215089-93-2 90%+
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Life Chemicals
F1190-0598-3mg
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Life Chemicals
F1190-0598-4mg
(2E)-3-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
1215089-93-2 90%+
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Life Chemicals
F1190-0598-5mg
(2E)-3-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
1215089-93-2 90%+
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$69.0 2023-05-17
Life Chemicals
F1190-0598-10mg
(2E)-3-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
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